Cas no 70011-68-6 (4-(methylsulfanyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidine)

• Product Name: 4-(methylsulfanyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidine
• CAS No: 70011-68-6
• MF: C₁₂H₁₀N₄S
• MW: 242.299600124359
• CID: 5986301
• PubChem ID: 7199640
• Update Time: 2025-05-28

4-(methylsulfanyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(methylsulfanyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidine
• 4-methylsulfanyl-1-phenylpyrazolo[3,4-d]pyrimidine
• 1H-Pyrazolo[3,4-d]pyrimidine, 4-(methylthio)-1-phenyl-
• 4-methylsulfanyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine
• SCHEMBL1101907
• 4-(methylthio)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine
• CCG-309914
• SR-01000018335-1
• SR-01000018335
• 70011-68-6
• 4-(methylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine
• F1874-0001
• AKOS004903262
• HMS1655O10

• Inchi： 1S/C12H10N4S/c1-17-12-10-7-15-16(11(10)13-8-14-12)9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key： AQTIEZYJQMOLMG-UHFFFAOYSA-N
• SMILES： C1=NC(SC)=C2C=NN(C3=CC=CC=C3)C2=N1

Computed Properties

• Exact Mass: 242.06261751g/mol
• Monoisotopic Mass: 242.06261751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 68.9Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 362.4±35.0 °C(Predicted)
• pka: 2.50±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-(methylsulfanyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidine

Comprehensive Overview of 4-(Methylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 70011-68-6)

4-(Methylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 70011-68-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrazolo[3,4-d]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are particularly interested in its potential applications as a kinase inhibitor, a topic that aligns with current trends in targeted cancer therapy and drug discovery.

The molecular structure of 4-(Methylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine features a methylsulfanyl group at the 4-position, which contributes to its electronic and steric properties. This modification is often explored in medicinal chemistry to optimize drug-like characteristics such as solubility, bioavailability, and binding affinity. Recent studies have highlighted its relevance in signal transduction pathways, making it a subject of interest for researchers investigating cell proliferation and apoptosis.

In the context of sustainable chemistry, 4-(Methylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine has been examined for its synthetic accessibility and potential as a building block for more complex molecules. The compound’s stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry, addressing the growing demand for efficient drug development methodologies. Additionally, its role in crop protection formulations has been explored, aligning with the global focus on sustainable agriculture.

From a computational chemistry perspective, 4-(Methylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine has been modeled to predict its interactions with biological targets. This approach is increasingly popular in virtual screening and AI-driven drug design, topics frequently searched by professionals in the field. The compound’s pharmacophore features, such as the phenyl and pyrazolo[3,4-d]pyrimidine moieties, are often discussed in forums and publications related to structure-activity relationships (SAR).

Another area of interest is the compound’s potential in neurodegenerative disease research. Recent inquiries into kinase modulation and neuroprotection have led to investigations of similar scaffolds, including 4-(Methylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine. This aligns with the rising prevalence of searches for Alzheimer’s disease and Parkinson’s disease treatments, highlighting its relevance in contemporary biomedical research.

In summary, 4-(Methylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 70011-68-6) is a versatile compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural features and biological potential make it a valuable subject for ongoing research, particularly in areas like targeted therapy, sustainable chemistry, and computational drug design. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in innovative research initiatives.